N1-(m-tolyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-(3-methylphenyl)-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• InChI: InChI=1S/C21H25N3O4S/c1-15-8-10-19(11-9-15)29(27,28)24-12-4-7-18(24)14-22-20(25)21(26)23-17-6-3-5-16(2)13-17/h3,5-6,8-11,13,18H,4,7,12,14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: QZAKDKUGFSQDQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C21H25N3O4S
• Molecular Weight: 415.5 g/mol

Description

N1-(m-tolyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide, also known as TPOXX, is a small molecule drug that has been developed as a treatment for orthopoxvirus infections. The drug has shown promising results in preclinical studies and has been approved by the US Food and Drug Administration (FDA) for the treatment of smallpox.

Scientific Research Applications

Metabolism of Growth Hormone Secretagogues

A study by Borel et al. (2011) explored the metabolism of LY654322, a growth hormone secretagogue, to an unusual diimidazopyridine metabolite. This research highlights the complex metabolic pathways of therapeutic compounds and their metabolites, which could be relevant for understanding the metabolism of structurally related compounds like "N1-(m-tolyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide" (Borel et al., 2011).

Protective Effects Against Oxidative Stress

Research by Amazzal et al. (2007) on mangiferin's protective effects against 1-methyl-4-phenylpyridinium toxicity in N2A cells offers insights into potential antioxidant properties of related compounds. This study underlines the importance of oxidative stress modulation in neuroprotective strategies, which could be an angle for studying "N1-(m-tolyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide" (Amazzal et al., 2007).

Novel Synthetic Approaches

Mamedov et al. (2016) developed a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides. This study presents a methodology that could potentially be applied to the synthesis of "N1-(m-tolyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide," highlighting innovative routes for synthesizing complex organic compounds (Mamedov et al., 2016).

Catalytic Coupling Reactions

Chen et al. (2023) reported on the Cu/Oxalic Diamide-Catalyzed Coupling of Terminal Alkynes with Aryl Halides, showcasing a more effective ligand for copper-catalyzed reactions than previously reported ones. Although not directly related to "N1-(m-tolyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide," this study provides insight into catalytic processes that could be relevant for its synthesis or functionalization (Chen et al., 2023).